Cas no 872545-52-3 ((2-Bromo-6-fluorophenyl)triethylsilane)

• Product Name: (2-Bromo-6-fluorophenyl)triethylsilane
• CAS No: 872545-52-3
• MF: C₁₂H₁₈BrFSi
• MW: 289.259227275848
• CID: 6797619
• PubChem ID: 11709052
• Update Time: 2025-10-23

(2-Bromo-6-fluorophenyl)triethylsilane Chemical and Physical Properties

Names and Identifiers

• (2-bromo-6-fluorophenyl)-triethylsilane
• AKOS024263871
• 872545-52-3
• (2-BROMO-6-FLUOROPHENYL)TRIETHYLSILANE
• MFCD30178761
• (2-Bromo-6-fluorophenyl)triethylsilane

• Inchi： 1S/C12H18BrFSi/c1-4-15(5-2,6-3)12-10(13)8-7-9-11(12)14/h7-9H,4-6H2,1-3H3
• InChI Key： MYWGBOWRTIBXSV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1[Si](CC)(CC)CC)F

Computed Properties

• Exact Mass: 288.03452g/mol
• Monoisotopic Mass: 288.03452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on (2-Bromo-6-fluorophenyl)triethylsilane

Introduction to (2-Bromo-6-fluorophenyl)triethylsilane (CAS No. 872545-52-3)

(2-Bromo-6-fluorophenyl)triethylsilane (CAS No. 872545-52-3) is a specialized organosilicon compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its bromo and fluoro substituents on a phenyl ring coupled with a triethylsilane moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of complex molecules.

The presence of both bromo and fluoro groups on the aromatic ring imparts distinct reactivity, making this compound particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon and carbon-nitrogen bonds, which are essential for the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on the development of fluorinated aromatic compounds due to their enhanced metabolic stability and bioavailability. The fluorine atom, being electronegative, influences the electronic properties of the molecule, thereby affecting its interactions with biological targets. (2-Bromo-6-fluorophenyl)triethylsilane serves as an excellent precursor for generating such fluorinated derivatives, which are increasingly being explored for their therapeutic potential.

The triethylsilane group in this compound acts as a protecting group for silicon, which can be selectively removed under specific conditions to reveal the underlying functional groups. This property is particularly advantageous in multi-step syntheses where selective deprotection is crucial for achieving high yields and purity. The compound's stability under various reaction conditions further enhances its utility in synthetic protocols.

Recent studies have highlighted the role of (2-Bromo-6-fluorophenyl)triethylsilane in the development of novel anticancer agents. Researchers have leveraged its reactivity to introduce fluorinated aromatic cores into small-molecule inhibitors that target specific kinases involved in cancer progression. The bromo substituent facilitates halogen-metal exchange reactions, enabling further functionalization and diversification of the molecular scaffold.

The pharmaceutical industry has also shown interest in this compound for its potential applications in drug discovery. Fluorinated compounds are known to exhibit improved pharmacokinetic profiles, including longer half-lives and reduced susceptibility to enzymatic degradation. By incorporating (2-Bromo-6-fluorophenyl)triethylsilane into synthetic routes, chemists can access a broader range of fluorinated derivatives with tailored biological activities.

Moreover, the compound's compatibility with various metal catalysts makes it a versatile building block for constructing complex heterocyclic structures. Heterocycles are prevalent in many bioactive molecules, and their synthesis often requires sophisticated methodologies. (2-Bromo-6-fluorophenyl)triethylsilane provides a reliable starting point for these syntheses, enabling access to novel scaffolds that may possess unique pharmacological properties.

In conclusion, (2-Bromo-6-fluorophenyl)triethylsilane (CAS No. 872545-52-3) is a multifaceted compound with significant implications in synthetic chemistry and drug development. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to create innovative pharmaceuticals and advanced materials. As the demand for fluorinated compounds continues to grow, this compound is poised to play a pivotal role in future research endeavors.